Cas no 100751-62-0 (6-Bromo-2-(tert-butyldimethylsilyloxymethyl)naphthalene)

• Product Name: 6-Bromo-2-(tert-butyldimethylsilyloxymethyl)naphthalene
• CAS No: 100751-62-0
• MF: C₁₇H₂₃BrOSi
• MW: 351.353425264359
• CID: 1062107
• PubChem ID: 13473071
• Update Time: 2025-06-08

6-Bromo-2-(tert-butyldimethylsilyloxymethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(tert-butyldimethylsilyloxymethyl)naphthalene
• (6-bromonaphthalen-2-yl)methoxy-tert-butyl-dimethylsilane
• (6-bromo-naphthalen-2-ylmethoxy)-tert-butyl-dimethyl-silane
• ACMC-20m3tj
• AGN-PC-00MPHI
• CTK0D9970
• Silane, [(6-bromo-2-naphthalenyl)methoxy](1,1-dimethylethyl)dimethyl-
• SureCN3825220
• (6-Bromonaphthalen-2-ylmethoxy)(tert-butyl)dimethylsilane
• DB-317996
• (6-Bromonaphthalen-2-ylmethoxy)(tert-butyl)dimethylsilane; [(6-Bromo-2-naphthalenyl)methoxy](1,1-dimethylethyl)dimethylsilane;
• ((6-Bromonaphthalen-2-yl)methoxy)(tert-butyl)dimethylsilane
• SCHEMBL3825220
• 100751-62-0
• [(6-Bromonaphthalen-2-yl)methoxy](tert-butyl)dimethylsilane
• DTXSID50541716
• AKOS027446393
• Naphthalene, 2-bromo-6-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
• ZOOFMPPOMQXNLH-UHFFFAOYSA-N

• Inchi： 1S/C17H23BrOSi/c1-17(2,3)20(4,5)19-12-13-6-7-15-11-16(18)9-8-14(15)10-13/h6-11H,12H2,1-5H3
• InChI Key： ZOOFMPPOMQXNLH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CC(=C2)CO[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 350.07019
• Monoisotopic Mass: 350.07015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (9.8E-4 g/L) (25 ºC),
• PSA: 9.23

6-Bromo-2-(tert-butyldimethylsilyloxymethyl)naphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6-Bromo-2-(tert-butyldimethylsilyloxymethyl)naphthalene

Recent Advances in the Application of 6-Bromo-2-(tert-butyldimethylsilyloxymethyl)naphthalene (CAS: 100751-62-0) in Chemical Biology and Pharmaceutical Research

The compound 6-Bromo-2-(tert-butyldimethylsilyloxymethyl)naphthalene (CAS: 100751-62-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This naphthalene derivative, characterized by its bromo and tert-butyldimethylsilyl (TBS) protecting groups, serves as a versatile intermediate in the synthesis of complex organic molecules, particularly in the development of novel therapeutics and bioactive compounds. Recent studies have highlighted its role in the construction of polycyclic aromatic hydrocarbons (PAHs), which are pivotal in drug discovery and material science.

One of the key applications of 6-Bromo-2-(tert-butyldimethylsilyloxymethyl)naphthalene is its use as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modify the naphthalene core with various functional groups allows for the optimization of inhibitory activity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of potent and selective CDK4/6 inhibitors, which are currently under clinical evaluation for breast cancer treatment. The TBS-protected hydroxyl group in the molecule facilitates further functionalization, enabling the introduction of diverse pharmacophores.

In addition to its role in drug discovery, 6-Bromo-2-(tert-butyldimethylsilyloxymethyl)naphthalene has been employed in the development of fluorescent probes for biological imaging. Researchers have exploited the bromine atom for Suzuki-Miyaura cross-coupling reactions, allowing the attachment of fluorophores to the naphthalene scaffold. A recent ACS Chemical Biology publication detailed the use of this compound in the design of turn-on probes for detecting reactive oxygen species (ROS) in live cells, providing valuable tools for studying oxidative stress-related diseases.

The synthetic accessibility of 6-Bromo-2-(tert-butyldimethylsilyloxymethyl)naphthalene has also been a focus of recent research. A 2024 Organic Letters report described an improved, scalable synthesis of the compound, starting from commercially available 2-naphthalenemethanol. The protocol features a regioselective bromination and a high-yielding TBS protection step, making the compound more accessible for large-scale applications. This advancement is particularly relevant for industrial-scale production of derivatives for pharmaceutical applications.

Looking ahead, the unique structural features of 6-Bromo-2-(tert-butyldimethylsilyloxymethyl)naphthalene position it as a promising candidate for further exploration in medicinal chemistry. Its potential applications in the development of protein degraders (e.g., PROTACs) and covalent inhibitors are currently under investigation. The compound's versatility and the growing body of research supporting its utility underscore its importance as a valuable tool in chemical biology and drug discovery.